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Introduction
Myristyl alcohol, also known as 1-tetradecanol, is a 14-carbon, straight-chain saturated fatty

alcohol with the chemical formula C₁₄H₃₀O.[1][2] It presents as a white, waxy solid and is

practically insoluble in water but soluble in organic solvents like diethyl ether and slightly

soluble in ethanol.[2][3] This versatile compound is a key ingredient in the cosmetic, personal

care, and pharmaceutical industries, valued for its emollient, emulsion-stabilizing, and viscosity-

controlling properties.[4][5][6] While it can be produced from petrochemical feedstocks, the

primary industrial production route relies on renewable natural sources.[2][7][8]

This technical guide provides an in-depth overview of the natural origins of myristyl alcohol,

focusing on the extraction of its precursor, myristic acid, from botanical sources and its

subsequent conversion through catalytic hydrogenation. Detailed experimental protocols and

process workflows are provided for professionals in research and development.

Natural Sources of Myristyl Alcohol
Myristyl alcohol does not occur in significant quantities in its free form in nature.[9] Instead, it is

produced from myristic acid (tetradecanoic acid), a saturated fatty acid that is abundant in the

triglycerides of several plant oils and was historically sourced from sperm whale oil.[2][9][10]

The name "myristic" itself is derived from nutmeg (Myristica fragrans), a potent source of the

acid.[7][11][12] The primary contemporary natural sources are tropical oils.[1][7]
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Primary Botanical Sources
The most commercially important sources for myristyl alcohol production are coconut oil, palm

kernel oil, and nutmeg butter due to their high concentration of myristic acid.[7][9][13]

Nutmeg Butter (Myristica fragrans): Derived from the nutmeg seed, this is the most

concentrated natural source of myristic acid.[9] The fixed oil, or butter, can contain up to 40%

of the seed's weight and is composed of approximately 73% trimyristin, a triglyceride of

myristic acid.[14][15]

Coconut Oil (Cocos nucifera): A major industrial source for various fatty acids and alcohols,

coconut oil contains a significant percentage of myristic acid.[16]

Palm Kernel Oil (Elaeis guineensis): Derived from the kernel of the oil palm fruit, this oil has

a fatty acid profile similar to coconut oil and is another primary feedstock for myristyl alcohol

production.[7][12]

Historical Animal Source
Spermaceti: Historically, spermaceti, a waxy substance found in the head cavities of the

sperm whale (Physeter macrocephalus), was a source of fatty alcohols.[10][17][18] It is

primarily composed of cetyl palmitate but also contains other wax esters like cetyl myristate.

[19] Due to the protection of whales, this is no longer a commercial source.

Quantitative Data on Myristic Acid Content
The suitability of a natural source for myristyl alcohol production is determined by its myristic

acid content. The table below summarizes the typical concentration of myristic acid found in the

total fatty acids of the primary botanical oils.

Natural Source Scientific Name
Myristic Acid Content (%
of Total Fatty Acids)

Nutmeg Butter Myristica fragrans 60 - 75%

Coconut Oil Cocos nucifera 16 - 21%

Palm Kernel Oil Elaeis guineensis 14 - 18%
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(Data compiled from multiple sources including BenchChem)[9]

Extraction and Synthesis Pathway
The industrial production of myristyl alcohol from natural sources is a multi-step process that

begins with the extraction of oil, followed by the chemical reduction of myristic acid or its esters.
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Step 1: Source Material

Step 2: Oil Extraction

Step 3: Chemical Conversion

Step 4: Purification

Step 5: Final Product

Natural Source
(Nutmeg, Coconut, Palm Kernel)

Solvent Extraction
or

Mechanical Pressing

Processing

Hydrolysis / Transesterification
(to yield Fatty Acids / Esters)

Crude Oil

Catalytic Hydrogenation

Myristic Acid or
Methyl Myristate

Catalyst Filtration

Crude Alcohol Mixture

Fractional Distillation
or

Recrystallization

Purified Myristyl Alcohol
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Step 1: Activation

Step 2: Transfer

Myristic Acid

Myristoyl-CoA

 Myristoyl-CoA Synthetase 
 (ATP, CoA-SH) 

N-Myristoylated Protein

 N-Myristoyltransferase (NMT) 

N-terminal Glycine
on Target Protein

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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